1-(3-hydrazinylpropyl)-1H-imidazole trihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of “1-(3-Hydrazinylpropyl)-4-methylpiperazine hydrochloride” has a linear formula of C8H21N4Cl1 . The InChI key is CQWRQUGGLYCOOW-UHFFFAOYSA-N . Again, this is not the exact compound you asked for, but it might share some structural similarities.
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(3-Hydrazinylpropyl)-4-methylpiperazine hydrochloride” include its solid form and a linear formula of C8H21N4Cl1 . The InChI key is CQWRQUGGLYCOOW-UHFFFAOYSA-N .
Mechanism of Action
While the mechanism of action for “1-(3-hydrazinylpropyl)-1H-imidazole trihydrochloride” is not available, a related compound, “3-(3-hydrazinylpropyl)-1H-indole” (JL72), has shown potent, reversible, and non-time-dependent inhibition of monoamine oxidase (MAO)-A . This suggests its capacity in restoring serotoninergic neurotransmission . In addition, JL72 behaved as a moderate butyrylcholinesterase (BuChE) inhibitor .
Safety and Hazards
The compound “1-(3-Hydrazinylpropyl)-4-methylpiperazine hydrochloride” has been classified with the GHS07 pictogram . The hazard statements include H317, which indicates that it may cause an allergic skin reaction . The precautionary statements include P261, P272, P280, P302 + P352, P333 + P313, P362 + P364 .
Future Directions
The combined inhibition of semicarbazide-sensitive amine oxidase/vascular adhesion protein-1 (SSAO/VAP-1), MAO (A and B), acetylcholinesterase (AChE), and BuChE appear as an important therapeutic target to be considered in the treatment of cerebrovascular and neurological disorders such as Alzheimer’s disease . This suggests that compounds like “1-(3-hydrazinylpropyl)-1H-imidazole trihydrochloride” could potentially be used in future research in this area.
properties
IUPAC Name |
3-imidazol-1-ylpropylhydrazine;trihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N4.3ClH/c7-9-2-1-4-10-5-3-8-6-10;;;/h3,5-6,9H,1-2,4,7H2;3*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEQZYKBKZQANCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=N1)CCCNN.Cl.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15Cl3N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-hydrazinylpropyl)-1H-imidazole trihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.